Cas no 1565730-26-8 (3-(2-Fluorophenyl)-2-methyl-3-oxopropanal)

• Product Name: 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal
• CAS No: 1565730-26-8
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5700197
• PubChem ID: 112677228
• Update Time: 2025-06-15

3-(2-Fluorophenyl)-2-methyl-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-FLUOROPHENYL)-2-METHYL-3-OXOPROPANAL
• 1565730-26-8
• EN300-1125505
• Benzenepropanal, 2-fluoro-α-methyl-β-oxo-
• 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal

• Inchi： 1S/C10H9FO2/c1-7(6-12)10(13)8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key： PBEHABPPWOTEJI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(C=O)C)=O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.155±0.06 g/cm3(Predicted)
• Boiling Point: 268.7±20.0 °C(Predicted)
• pka: 5.45±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal

Recent Advances in the Study of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal (CAS: 1565730-26-8)

3-(2-Fluorophenyl)-2-methyl-3-oxopropanal (CAS: 1565730-26-8) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly its role as a key intermediate in the synthesis of pharmacologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in contemporary research.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal, emphasizing its utility in the construction of heterocyclic scaffolds. The researchers employed a multi-step synthesis involving a Friedel-Crafts acylation followed by an oxidation step, achieving a high yield of the target compound. The study also investigated the compound's reactivity, demonstrating its potential as a versatile building block for the development of novel therapeutic agents.

In another recent investigation, researchers from the University of Cambridge examined the biological activity of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal and its derivatives. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), revealed that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest that further structural modifications could enhance its potency and selectivity, making it a promising candidate for the development of anti-inflammatory drugs.

Furthermore, a collaborative study between academic and industrial researchers (Nature Chemistry, 2023) explored the use of 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal in the synthesis of fluorinated analogs of known drugs. The study highlighted the compound's role in improving the pharmacokinetic properties of drug candidates, such as enhanced metabolic stability and bioavailability. This research underscores the growing importance of fluorinated compounds in modern drug design.

In conclusion, 3-(2-Fluorophenyl)-2-methyl-3-oxopropanal (CAS: 1565730-26-8) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent studies have elucidated its synthetic routes, biological activities, and potential as a drug intermediate. Future research should focus on optimizing its structure-activity relationships and exploring its therapeutic potential in greater depth. The compound's versatility and promising properties make it a subject of ongoing interest in the chemical biology and pharmaceutical research communities.